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4-Oxododecanedioic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Oxododecanedioic acid is a dicarboxylic acid containing a ketone functional group, a

structure that imparts unique chemical reactivity and potential for diverse applications in

research and development.[1] As a derivative of long-chain dicarboxylic acids, it holds

relevance in the study of fatty acid metabolism and as a building block for novel polymers. This

technical guide provides a detailed overview of the known physical and chemical properties of

4-oxododecanedioic acid, alongside proposed experimental protocols for its synthesis,

purification, and analysis.

Chemical and Physical Properties
4-Oxododecanedioic acid, with the IUPAC name 4-oxododecanedioic acid, is also known

by synonyms such as Dodecanedioic acid, 4-oxo- and 4-Oxodo-decanedioic acid.[2] It is

classified as an oxo carboxylic acid.[2] The molecule consists of a twelve-carbon backbone

with carboxylic acid groups at both ends (C1 and C12) and a ketone group at the fourth carbon

position.[1]

Table 1: Physical and Chemical Properties of 4-Oxododecanedioic Acid
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Property Value Source

IUPAC Name 4-oxododecanedioic acid [2]

Synonyms
Dodecanedioic acid, 4-oxo-; 4-

Oxodo-decanedioic acid

CAS Number 30828-09-2

Molecular Formula C₁₂H₂₀O₅

Molecular Weight 244.28 g/mol

Appearance
Colorless crystal or white

powder

Melting Point 106-109 °C

Boiling Point (Predicted) 472.4 ± 25.0 °C

Density (Predicted) 1.146 ± 0.06 g/cm³

pKa (Predicted) 4.77 ± 0.17

Solubility

Soluble in chloroform,

dichloromethane, ethyl

acetate, DMSO, acetone.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 4-oxododecanedioic acid
are not widely published. Therefore, the following sections provide proposed methodologies

based on established chemical principles for similar compounds.

Synthesis of 4-Oxododecanedioic Acid
A plausible synthetic route to 4-oxododecanedioic acid is the oxidation of 12-

hydroxydodecanoic acid or 1,12-dihydroxydodecanoic acid. The following is a generalized

protocol for the oxidation of a long-chain hydroxy acid to a keto-dicarboxylic acid.

Materials:
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12-hydroxydodecanoic acid

Jones reagent (chromium trioxide in sulfuric acid and water)

Acetone

Diethyl ether

Anhydrous magnesium sulfate

Distilled water

Sodium bicarbonate solution (saturated)

Hydrochloric acid (1 M)

Procedure:

Dissolve 12-hydroxydodecanoic acid in a minimal amount of acetone in a round-bottom flask

equipped with a magnetic stirrer and a dropping funnel.

Cool the flask in an ice bath to 0-5 °C.

Slowly add Jones reagent dropwise to the stirred solution. Monitor the reaction progress by

thin-layer chromatography (TLC).

Once the starting material is consumed, quench the reaction by adding isopropanol until the

orange-brown color of Cr(VI) is replaced by the green color of Cr(III).

Remove the acetone under reduced pressure.

Partition the residue between diethyl ether and water.

Separate the aqueous layer and extract it three times with diethyl ether.

Combine the organic layers and wash them with a saturated sodium bicarbonate solution.

Acidify the aqueous bicarbonate solution to pH 2 with 1 M hydrochloric acid, which will

precipitate the dicarboxylic acid.
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Filter the precipitate, wash with cold distilled water, and dry under vacuum to yield 4-
oxododecanedioic acid.

12-Hydroxydodecanoic Acid in Acetone Jones Reagent OxidationSlow Addition at 0-5 °C Quench with Isopropanol Liquid-Liquid Extraction Acid-Base Purification 4-Oxododecanedioic Acid

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 4-oxododecanedioic acid.

Purification by Recrystallization
For obtaining high-purity 4-oxododecanedioic acid, recrystallization is a standard technique.

The choice of solvent is critical and should be determined empirically, though a mixture of ethyl

acetate and hexane is a common choice for dicarboxylic acids.

Materials:

Crude 4-oxododecanedioic acid

Ethyl acetate

Hexane

Hot plate

Erlenmeyer flask

Büchner funnel and flask

Filter paper

Procedure:

In an Erlenmeyer flask, dissolve the crude 4-oxododecanedioic acid in a minimum amount

of hot ethyl acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b157072?utm_src=pdf-body
https://www.benchchem.com/product/b157072?utm_src=pdf-body
https://www.benchchem.com/product/b157072?utm_src=pdf-body-img
https://www.benchchem.com/product/b157072?utm_src=pdf-body
https://www.benchchem.com/product/b157072?utm_src=pdf-body
https://www.benchchem.com/product/b157072?utm_src=pdf-body
https://www.benchchem.com/product/b157072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If the solution is colored, add a small amount of activated charcoal and heat for a few

minutes.

Hot filter the solution to remove the charcoal and any insoluble impurities.

Allow the filtrate to cool slowly to room temperature.

Once crystal formation begins, cool the flask in an ice bath to maximize crystal yield.

Collect the crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold hexane to remove any remaining soluble

impurities.

Dry the purified crystals in a vacuum oven.
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Caption: General workflow for the purification of dicarboxylic acids.
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Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific NMR spectra for 4-oxododecanedioic acid are not readily available, the

expected chemical shifts can be predicted based on its structure.

¹H NMR: The protons on the carbons alpha to the carboxylic acid groups would appear

downfield (around 2.2-2.5 ppm). The protons alpha to the ketone group would also be shifted

downfield (around 2.7 ppm). The remaining methylene protons would appear as a complex

multiplet in the range of 1.2-1.8 ppm. The acidic protons of the carboxylic acids would appear

as a broad singlet far downfield (typically >10 ppm).

¹³C NMR: The carbonyl carbons of the carboxylic acids would resonate around 175-185 ppm.

The ketone carbonyl carbon would appear further downfield, typically around 200-210 ppm.

The carbons alpha to the carbonyl groups would be in the 30-40 ppm range, while the other

methylene carbons would be found between 20-30 ppm.

Infrared (IR) Spectroscopy

The IR spectrum of 4-oxododecanedioic acid is expected to show characteristic absorption

bands for both the carboxylic acid and ketone functional groups.

Carboxylic Acid: A very broad O-H stretching band from approximately 2500 to 3300 cm⁻¹. A

strong C=O stretching band around 1700-1725 cm⁻¹.

Ketone: A sharp, strong C=O stretching band around 1715 cm⁻¹. The presence of two

carbonyl groups will likely result in a broad and intense absorption in the 1700-1725 cm⁻¹

region.

Mass Spectrometry

Experimental LC-MS/MS data is available for 4-oxododecanedioic acid.

Table 2: Experimental LC-MS/MS Data for 4-Oxododecanedioic Acid
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Precursor Type Precursor m/z MS2 Fragments (m/z)

[M+H]⁺ 245.138

111.043198, 181.120422,

191.108871, 83.048210,

91.053406

[M+NH₄]⁺ 262.165

181.122360, 191.106110,

209.115158, 227.127518,

111.043144

Chemical Reactivity and Stability
The chemical reactivity of 4-oxododecanedioic acid is dictated by its two functional groups:

the carboxylic acids and the ketone.

Carboxylic Acid Groups: These can undergo typical reactions such as esterification, amide

formation, and reduction to alcohols.

Ketone Group: The ketone carbonyl is susceptible to nucleophilic attack, allowing for

reactions like the formation of ketals, cyanohydrins, and imines. It can also be reduced to a

secondary alcohol or undergo oxidation under harsh conditions.

The compound should be stored in a cool, dry place, away from strong oxidizing agents.

Biological and Metabolic Context
While specific signaling pathways involving 4-oxododecanedioic acid are not well-

documented, its structural analog, dodecanedioic acid, is known to be involved in fatty acid

metabolism. Dicarboxylic acids can be metabolized via β-oxidation, providing an alternative

energy source. The presence of the ketone group in 4-oxododecanedioic acid suggests it

may intersect with metabolic pathways involving both fatty acids and ketone bodies.

In the context of plant biology, there is evidence suggesting a role for 4-oxododecanedioic
acid in plant defense mechanisms. Specifically, it has been implicated in the response to

herbivory, where its accumulation is primed by mycorrhizal symbiosis, leading to enhanced

herbivore mortality in tomato plants. This suggests a potential role in signaling pathways

related to plant immunity.
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Caption: Potential metabolic context of 4-oxododecanedioic acid.

Conclusion
4-Oxododecanedioic acid is a molecule with interesting chemical features that warrant further

investigation. While detailed experimental data is currently limited in the public domain, this
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guide provides a solid foundation of its known properties and plausible experimental

approaches. For researchers in drug development and material science, the bifunctional nature

of this compound offers a versatile scaffold for the synthesis of novel molecules and polymers.

Further studies are needed to fully elucidate its biological roles and potential therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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